Cas no 1782231-77-9 (2-(2-Bromopyrimidin-4-yl)acetic acid)

• Product Name: 2-(2-Bromopyrimidin-4-yl)acetic acid
• CAS No: 1782231-77-9
• MF: C₆H₅BrN₂O₂
• MW: 217.020100355148
• CID: 4826582
• Update Time: 2026-02-27

2-(2-Bromopyrimidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromopyrimidin-4-yl)acetic acid
• 2-Bromopyrimidine-4-acetic acid

• Inchi： 1S/C6H5BrN2O2/c7-6-8-2-1-4(9-6)3-5(10)11/h1-2H,3H2,(H,10,11)
• InChI Key： XCADHLQFXQZFCF-UHFFFAOYSA-N
• SMILES： BrC1=NC=CC(CC(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• XLogP3: 0.7
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-(2-Bromopyrimidin-4-yl)acetic acid

Recent Advances in the Application of 2-(2-Bromopyrimidin-4-yl)acetic acid (CAS: 1782231-77-9) in Chemical Biology and Pharmaceutical Research

2-(2-Bromopyrimidin-4-yl)acetic acid (CAS: 1782231-77-9) has emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceutical compounds. Recent studies highlight its utility in the development of kinase inhibitors, antiviral agents, and other therapeutic modalities. This research briefing synthesizes the latest findings on its chemical properties, synthetic applications, and biological activities, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a versatile building block for pyrimidine-based kinase inhibitors. The bromine moiety at the 2-position allows for efficient cross-coupling reactions, enabling rapid diversification of the pyrimidine scaffold. Researchers at the University of Cambridge utilized this compound in the synthesis of novel EGFR inhibitors, achieving nanomolar potency against resistant mutations.

In pharmaceutical development, 2-(2-Bromopyrimidin-4-yl)acetic acid has shown particular promise in the creation of PROTACs (proteolysis targeting chimeras). A Nature Chemical Biology publication (2024) detailed its incorporation into heterobifunctional molecules targeting Bruton's tyrosine kinase (BTK), demonstrating enhanced degradation efficiency compared to traditional inhibitors. The acetic acid functionality provides an optimal linker attachment point while maintaining favorable pharmacokinetic properties.

Recent synthetic methodology developments have expanded the utility of this compound. A 2024 ACS Catalysis report described a novel palladium-catalyzed arylation protocol that maintains the integrity of the acid functionality while enabling C-C bond formation at the bromine position. This advancement significantly broadens the scope of accessible derivatives for structure-activity relationship studies.

The compound's biological activity profile continues to be explored in multiple therapeutic areas. Notably, a 2023 study in Antimicrobial Agents and Chemotherapy reported derivatives of 2-(2-Bromopyrimidin-4-yl)acetic acid exhibiting potent activity against SARS-CoV-2 variants, with EC50 values in the low micromolar range. The mechanism appears to involve inhibition of viral RNA-dependent RNA polymerase through allosteric modulation.

From a chemical biology perspective, the compound has proven valuable as a tool molecule. Its incorporation into activity-based probes has enabled selective labeling of pyrimidine-binding proteins, as demonstrated in a recent Chemical Science publication. This application provides new opportunities for target identification and validation in drug discovery programs.

Looking forward, the unique combination of reactivity and functionality in 2-(2-Bromopyrimidin-4-yl)acetic acid positions it as a critical component in the development of next-generation therapeutics. Ongoing research focuses on optimizing its physicochemical properties for improved bioavailability while maintaining its synthetic versatility. The compound's CAS number (1782231-77-9) has become increasingly prominent in patent applications, reflecting its growing importance in pharmaceutical innovation.